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Compound of Interest

Compound Name: Propenyl isocyanate

Cat. No.: B1655971

Disclaimer: This guide addresses n-propyl isocyanate (CAS No: 110-78-1), as "propenyl
isocyanate" is not a commonly available chemical and its safety data is not readily accessible.
It is presumed that the user's query pertained to the more common n-propyl isocyanate.

This document provides an in-depth technical overview of the safety, handling, and
toxicological properties of n-propyl isocyanate, intended for researchers, scientists, and
professionals in drug development and other scientific fields.

Chemical and Physical Properties

n-Propyl isocyanate is a colorless, highly flammable liquid with a pungent odor.[1][2][3] It is a
reactive compound used in the synthesis of other chemicals.[1][3]
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Property Value Reference

CAS Number 110-78-1

Molecular Formula C4H7NO / CH3sCH2CH2NCO

Molecular Weight 85.10 g/mol

Appearance Colorless to Yellow Liquid [1112]

Odor Pungent [1][2]

Boiling Point 83-84°C (181.4-183.2 °F) at o]
760 mmHg

Flash Point -1 °C (30.2 °F) [2]

Density 0.89 g/cm?3

Storage Temperature 2-8°C

Hazard Identification and GHS Classification

n-Propyl isocyanate is classified as a hazardous substance.[2][4] It is highly flammable and
reacts violently with water, liberating toxic gas.[1][4] The substance is harmful if swallowed,
inhaled, or in contact with skin, and can cause severe skin burns and eye damage.[1][2][4] It is
also a known respiratory and skin sensitizer.[2][4]
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Hazard Class Hazard Statement GHS Code
o Highly Flammable liquid and

Flammable liquids H225
vapor

Acute toxicity, oral Harmful if swallowed H302

Acute toxicity, dermal Harmful in contact with skin H312

Acute toxicity, inhalation Harmful if inhaled H332
Causes skin irritation / Causes

Skin corrosion/irritation severe skin burns and eye H315
damage

Serious eye damage/eye )

o Causes serious eye damage H318

irritation

o ) May cause an allergic skin

Sensitization, Skin ] H317
reaction
May cause allergy or asthma

Sensitization, respiratory symptoms or breathing H334
difficulties if inhaled

Specific target organ toxicity May cause respiratory irritation ~ H335

Data compiled from multiple sources.[1][2]

Toxicological Data

Exposure to n-propyl isocyanate can lead to a range of acute and chronic health effects.

Inhalation may cause severe respiratory irritation, bronchitis, and pulmonary edema.[4] It is

toxic and/or corrosive, and contact with vapors or the substance itself can cause severe injury,

burns, or death.[1]

Toxicity Metric

Value

Species

Reference

LD50 (Intravenous)

56 mg/kg

Mouse

[4]
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Reactivity Profile

Isocyanates are highly reactive electrophiles.[5] They react exothermically with a wide range of

compounds, including water, alcohols, amines, and bases.[4][5]

Reaction with Water: Reacts with water or moist air to form amines and liberate carbon
dioxide gas.[1][4] This reaction can be violent and may lead to a dangerous pressure buildup
in sealed containers.[1][4]

Reaction with Alcohols and Amines: Reacts with alcohols to form urethanes and with amines
to form ureas.[5] These reactions can be explosive if base-catalyzed and not carried out in
an inert solvent.[4]

Polymerization: Can undergo explosive polymerization when heated or involved in a fire.[1]

Incompatible Materials: Incompatible with acids, strong oxidizing agents, strong bases,
alcohols, and amines.[2] It can also attack and embrittle some plastics and rubbers.[4]

Handling Precautions and Experimental Protocols

Due to its high reactivity and toxicity, n-propyl isocyanate must be handled with stringent safety

measures.

Ventilation: Always handle in a well-ventilated area, preferably within a certified chemical
fume hood.[4][6]

Inert Atmosphere: For reactions, use of standard Schlenk line or glove box techniques under
an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent reaction with
moisture.[7]

Grounding: All equipment must be grounded to prevent static electricity discharge, which
could ignite the flammable vapors.[2]

Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[8]

A comprehensive PPE regimen is mandatory when handling n-propyl isocyanate.
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Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face
shield.[4][9] Contact lenses should not be worn as they can absorb irritants.[4]

Skin Protection: Wear impervious protective clothing to avoid all skin contact.[4] A lab coat is
required. For significant handling, a rubber or PVC apron is recommended.[10]

Hand Protection: Use butyl rubber gloves (thickness =0.4 mm).[10] Nitrile gloves may not
provide adequate protection for prolonged contact.[6] Double gloving is a good practice.

Respiratory Protection: If exposure limits are exceeded or if working outside a fume hood, a
NIOSH/MSHA-approved full-face respirator with an appropriate cartridge (e.g., type ABEK) is
necessary.[2] Do not use activated carbon filters, as they are ineffective against isocyanate
vapors.[10]

The following diagram outlines a general workflow for a chemical reaction involving n-propyl

isocyanate, emphasizing safety and handling under inert conditions.

Caption: General workflow for handling n-propyl isocyanate in a laboratory synthesis.

Storage and Disposal

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area
designated for flammable liquids.[2][4] Keep away from heat, sparks, open flames, and direct
sunlight.[2][4] Store separately from incompatible materials such as acids, bases, alcohols,
and oxidizing agents.[2][4]

Disposal: Chemical waste generators must classify discarded chemicals appropriately.[2]
Dispose of waste in accordance with all local, state, and federal regulations. Do not dispose
of down the drain. Contaminated containers may contain explosive vapors and should be
handled with care.[4]

Emergency Procedures

Immediate and appropriate response to an incident is critical.
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Exposure Route First Aid Procedure Reference

Move victim to fresh air
immediately. If breathing is
difficult, administer oxygen. If

) not breathing, give artificial

Inhalation o ] [1][2]

respiration using a proper
medical device (do not use
mouth-to-mouth). Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Flush

Skin Contact skin with running water for at [1][2]
least 20 minutes. Seek

immediate medical attention.

Immediately flush eyes with
plenty of water for at least 15-
20 minutes, also under the
Eye Contact eyelids. Remove contact [11[2]
lenses if present and easy to
do. Seek immediate medical

attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [1112]

unconscious person. Seek

immediate medical attention.

o Immediate Action: Evacuate the area and eliminate all ignition sources.[3] Isolate the spill
area for at least 50 meters (150 feet) in all directions.[3]

o Containment: Stop the leak if it can be done without risk. Use a vapor-suppressing foam to
reduce vapors.[3] Do not allow contact with water.[2]
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o Cleanup: Absorb with dry sand or other non-combustible material and place into containers
for later disposal. Use spark-proof tools.[2]

o Ventilation: Ensure adequate ventilation of the area.

o Extinguishing Media: Use COz, dry chemical, dry sand, or alcohol-resistant foam.[3] Do not
use a direct water stream, as it will react with the isocyanate.[3]

e Hazards: Highly flammable liquid and vapor.[2] Vapors are heavier than air and may travel to
an ignition source and flash back.[1] Containers may explode when heated.[1] Combustion
produces toxic fumes, including carbon oxides, nitrogen oxides, and hydrogen cyanide.[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Hazard Mitigation and Control

A hierarchical approach should be used to minimize the risks associated with n-propyl
isocyanate.

Caption: Hierarchy of controls for mitigating exposure to hazardous chemicals.

Signaling Pathways and Biochemical Interactions

The primary toxicological concern with isocyanates is their high reactivity, leading to non-
specific interactions with biological macromolecules.[11] The isocyanate functional group (-
NCO) readily reacts with nucleophilic groups found in proteins and other biomolecules, such as
amine (-NHz) and hydroxyl (-OH) groups. This reactivity is the basis for their ability to cause
skin and respiratory sensitization.[4][11] There are no specific signaling pathways commonly
associated with isocyanates in the way one might find for a targeted drug molecule; their
effects are largely driven by chemical-induced tissue damage and immune responses.

The following diagram illustrates the logical flow of events following exposure, leading to
sensitization.

Caption: Simplified logical pathway of isocyanate-induced immune sensitization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling and Use of n-
Propyl Isocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165597 1#propenyl-isocyanate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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